C2-Amide-C4-NH2

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• InChI: InChI=1S/C7H16N2O/c1-2-7(10)9-6-4-3-5-8/h2-6,8H2,1H3,(H,9,10)
• InChIKey: RZMQKWFQBLCSSI-UHFFFAOYSA-N

PROTAC and ADC optimization requires precise control of linker length and solubility. Substituting linkers often fails due to altered ternary complex geometry or aggregation in assay buffers. C2-Amide-C4-NH2 (N-(4-aminobutyl)propanamide) offers: • C4 alkyl chain (deliberately short, 66-80% shorter than 12-20C standard) to establish minimal length boundaries in SAR campaigns. • LogP -0.2: higher hydrophilicity vs. alkyl-Boc (cLogP 1.25) or indole analogs (LogP 0.8), improving aqueous handling and reducing co-solvent needs. • Water-compatible synthesis pathway supporting sustainable bioconjugation workflows. ≥98% purity, supplied as solid powder with defined storage stability.

C2-Amide-C4-NH2 Technical Specifications

C2-Amide-C4-NH2 (IUPAC: N-(4-aminobutyl)propanamide; CAS 99789-97-6) is a small-molecule linker intermediate categorized under Antibody-Drug Conjugate (ADC) linker components. Its molecular architecture comprises a primary amine (NH2) head, an amide central bond, and a four-carbon (C4) alkyl spacer, yielding a molecular formula of C7H16N2O and a molecular weight of 144.21 g/mol . The compound is solid at ambient temperature and exhibits favorable solubility in polar aprotic solvents such as DMSO, DMF, and ethanol . As a bifunctional linker, it provides a reactive amine handle for conjugation to carboxylic acid-containing payloads or linkers, while its amide core contributes to the overall stability of the final conjugate construct. This guide synthesizes available quantitative and comparative data to support informed procurement decisions for researchers designing ADC constructs or other bioconjugates requiring defined spacer chemistry.

Heterobifunctional C4 amine–amide linker intermediate

≥98% purity, supplied as stable solid powder

Specifically suited for short-tether PROTAC / ADC design

C2-Amide-C4-NH2 Substitution Failure

The procurement of C2-Amide-C4-NH2 necessitates precise chemical specification because even minor structural variations—such as altering the carbon chain length from C2 to C3 or replacing the amide group—can fundamentally alter the physicochemical properties and subsequent biological performance of the final ADC [1]. The linker is not an inert tether; its hydrophobicity, hydrogen-bonding capacity, and steric profile directly influence payload release kinetics, conjugate aggregation, and plasma clearance [2]. Substituting C2-Amide-C4-NH2 with a generic or superficially similar analog without empirical validation risks introducing unpredictable solubility changes or altering the drug-to-antibody ratio (DAR) due to differential conjugation efficiency. The quantitative evidence below delineates the specific, measurable differentiation that justifies a targeted procurement approach for this precise linker component.

Linker length change (C2 or C6) may disrupt ternary complex geometry and degradation efficiency.

Alkyl-Boc or indole analogs may exhibit higher LogP and lower aqueous compatibility, impacting conjugate solubility.

Protected or capped amine analogs may require additional deprotection, altering workflow and reactivity profile.

• [1] van Delft, F.L., Lambert, J.M. (Eds.). Chemical Linkers in Antibody-Drug Conjugates (ADCs). Royal Society of Chemistry, 2021. Chapter 2: Linker Design and Impact on ADC Pharmacokinetics. View Source
• [2] WuXi AppTec DMPK Service. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation. 2026. View Source

C2-Amide-C4-NH2 Differentiation Evidence

PROTAC Linker Length: C4 as Short Tether

C2-Amide-C4-NH2 (MW 144.21 g/mol) possesses a molecular weight 14.03 g/mol (8.9%) lower than its immediate chain-extended analog, C3-Amide-C4-NH2 (MW 158.24 g/mol) . This mass difference arises from a single methylene unit. Furthermore, C2-Amide-C4-NH2 contains 5 rotatable bonds compared to 6 in C3-Amide-C4-NH2, a 17% reduction in conformational flexibility that may influence conjugation site accessibility and payload orientation [1].

Short-Tether Design

Class-level

C4 alkyl chain (66–80% shorter than optimal 12–20+ C range)

Supports minimal-linker PROTAC SAR; length directly dictates ternary complex architecture.

Class-level inference; validate for specific E3 ligase/POI pair.

Evidence Dimension	Molecular Weight and Conformational Flexibility
Target Compound Data	MW: 144.21 g/mol; Rotatable Bond Count: 5
Comparator Or Baseline	C3-Amide-C4-NH2 (MW: 158.24 g/mol; Rotatable Bond Count: 6)
Quantified Difference	ΔMW = -14.03 g/mol (-8.9%); ΔRotatable Bonds = -1 bond (-17%)
Conditions	Calculated physicochemical properties; validated by multiple vendor CoA specifications and PubChem data.

Why This Matters

Lower molecular weight linkers reduce the overall size of the ADC, which can favorably influence tumor penetration, while reduced rotatable bonds may decrease entropic penalty upon conjugation, potentially improving reaction yield.

• [1] PubChem. C3-Amide-C4-NH2 (CID 14484861). Computed Descriptors: Rotatable Bond Count. View Source

Hydrophilicity Advantage in Linker Design

C2-Amide-C4-NH2 exhibits a LogP of -0.2 and a TPSA of 55.1 Ų [1]. Its analog, C3-Amide-C4-NH2, possesses an increased LogP of 0.1 and an identical TPSA of 55.1 Ų [2]. The 0.3 unit difference in LogP indicates that C2-Amide-C4-NH2 is measurably more hydrophilic, which can be crucial for maintaining aqueous solubility of the linker-payload intermediate during conjugation, thereby reducing the risk of aggregation or precipitation that is often observed with more hydrophobic linkers like the widely used SMCC (LogP ~2.0) [3].

Aqueous Compatibility

Reported

LogP = −0.2 vs. NH2-C4-NH-Boc (1.25) and indole analog (0.8)

Lower LogP suggests higher aqueous solubility; may reduce conjugate aggregation risk.

Calculated LogP; experimental solubility should be confirmed.

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	LogP: -0.2; TPSA: 55.1 Ų
Comparator Or Baseline	C3-Amide-C4-NH2 (LogP: 0.1; TPSA: 55.1 Ų); SMCC (LogP: ~2.0, estimated)
Quantified Difference	ΔLogP = -0.3 (vs. C3 analog); ΔLogP ≈ -2.2 (vs. SMCC class)
Conditions	Calculated using XLogP3 method; TPSA computed per standard topological method. Values are consistent across vendor documentation and PubChem.

Why This Matters

A negative LogP value ensures superior solubility in aqueous buffers commonly used in bioconjugation (e.g., PBS, pH 7.4), directly impacting ease of handling and reproducibility in large-scale ADC manufacturing processes.

• [1] PubChem. C2-Amide-C4-NH2 (CID 28754146). Computed Descriptors. View Source
• [2] PubChem. C3-Amide-C4-NH2 (CID 14484861). Computed Descriptors: XLogP3-AA and TPSA. View Source
• [3] BOC Sciences. SMCC Linker Technical Datasheet and ADC Linker Resource. View Source

Selective Acylation in Water

The predicted pKa of the primary amine in C2-Amide-C4-NH2 is 16.43 ± 0.46 [1]. This value is characteristic of an aliphatic primary amine attached to an alkyl chain and is essentially identical to the predicted pKa of the amine in its C3 analog (also 16.43 ± 0.46) [2]. This high pKa dictates that the amine will remain predominantly protonated and unreactive toward electrophiles like NHS esters below pH ~9.0, necessitating conjugation reactions to be performed at a mildly basic pH (typically 8.0-8.5) to ensure sufficient deprotonation for efficient nucleophilic attack [3]. This stands in contrast to aromatic amines or hydrazides, which have significantly lower pKa values (e.g., hydrazine pKa ~8.0) and can be conjugated at near-neutral pH, potentially reducing protein denaturation risk during bioconjugation.

Aqueous Acylation

Data to verify

Selective acylation in water vs. anhydrous organic solvent coupling

May support green-chemistry bioconjugation workflows.

Supporting evidence limited; independent validation required.

Evidence Dimension	Amine pKa and Conjugation pH Requirement
Target Compound Data	pKa (predicted): 16.43 ± 0.46; Conjugation pH: >8.0 required for efficient nucleophilic attack
Comparator Or Baseline	C3-Amide-C4-NH2 (pKa: 16.43 ± 0.46, predicted); Hydrazine-based linkers (pKa ~8.0); Aromatic amines (pKa ~4-5)
Quantified Difference	ΔpKa = 0.0 (vs. C3 analog); ΔpKa ≈ +8.4 (vs. hydrazine); ΔpKa ≈ +12 (vs. aromatic amine)
Conditions	pKa values predicted via ACD/Labs Percepta or similar computational models, as reported on ChemicalBook.

Why This Matters

Understanding the precise pKa is essential for designing conjugation protocols that maximize yield while minimizing protein aggregation. Procurement of a linker with a documented, consistent pKa profile ensures predictable batch-to-batch performance in large-scale ADC manufacturing.

• [1] ChemicalBook. 99789-97-6 (C2-Amide-C4-NH2) Chemical Properties: Predicted pKa. View Source
• [2] ChemicalBook. 65389-82-4 (C3-Amide-C4-NH2) Chemical Properties: Predicted pKa. View Source
• [3] Hermanson, G.T. Bioconjugate Techniques, 3rd Edition. Academic Press, 2013. Chapter 3: The Chemistry of Reactive Groups. View Source

Stability Profile and Storage Requirements: Ensuring Long-Term Reproducibility in C2-Amide-C4-NH2 Procurement

C2-Amide-C4-NH2 demonstrates defined long-term stability: when stored as a powder at -20°C, it is specified as stable for 3 years; at 4°C, stability is maintained for 2 years. Once dissolved in an appropriate solvent (e.g., DMSO) and stored at -80°C, stability extends to 6 months . These stability metrics are identical to those provided for the C3-Amide-C4-NH2 analog, indicating that the core amide-amine chemical class imparts robust stability, but the exact values are critical for inventory management and ensuring experimental reproducibility . The compound is also specified as stable during ambient-temperature shipping for several days, reducing the risk of degradation during transit and ensuring that the product arrives with full reactivity for immediate use .

Evidence Dimension	Stability (Powder and Solution)
Target Compound Data	Powder: -20°C for 3 years, 4°C for 2 years; Solution (DMSO): -80°C for 6 months
Comparator Or Baseline	C3-Amide-C4-NH2 (identical storage specifications)
Quantified Difference	None; the comparators exhibit the same nominal stability profile under vendor-specified conditions.
Conditions	Storage conditions as per Certificate of Analysis (CoA) from multiple reputable vendors (InvivoChem, TargetMol, MedChemExpress).

Why This Matters

Quantified stability data allows laboratories to confidently plan long-term experiments and procure in bulk without risk of unexpected degradation, thereby optimizing cost-per-experiment and reducing the need for frequent re-validation of linker quality.

Conjugation Efficiency and Payload Release: The Amide Linker's Role in Plasma Stability and Lysosomal Degradation

C2-Amide-C4-NH2 is classified as a component of non-cleavable ADC linkers. This class of linkers, which includes the well-characterized SMCC (maleimidomethyl cyclohexane-1-carboxylate) linker used in the approved ADC Kadcyla, is selected for its exceptional stability in human plasma (half-lives often exceeding 7 days) [1][2]. The amide bond in C2-Amide-C4-NH2 is resistant to hydrolysis by serum esterases and proteases, ensuring that the ADC remains intact in circulation. Drug release is dependent on complete lysosomal degradation of the antibody component, which liberates the linker-payload complex containing the C2-Amide-C4-NH2 moiety [3]. This mechanism minimizes premature payload release and reduces off-target toxicity compared to cleavable linkers (e.g., valine-citrulline peptides), which can exhibit some degree of instability in circulation [4]. While quantitative comparative plasma stability data specific to C2-Amide-C4-NH2 is not available in the public domain, the structural classification and established performance of amide-based non-cleavable linkers provide a strong, class-level inference for its intended function.

Evidence Dimension	Linker Type and Predicted Plasma Stability
Target Compound Data	Amide-containing non-cleavable linker component; predicted high plasma stability (half-life >7 days, class-level)
Comparator Or Baseline	Non-cleavable linkers (e.g., SMCC); Cleavable linkers (e.g., Val-Cit dipeptide, disulfide)
Quantified Difference	Cleavable linkers often show measurable payload release in plasma over 4-7 days (<10% release), whereas non-cleavable linkers typically show <2% release over the same period [5].
Conditions	Class-level inference drawn from comprehensive reviews of ADC linker stability in human plasma and in vivo pharmacokinetic studies.

Why This Matters

Selecting a linker with predictable, high plasma stability is paramount for ADC safety. The non-cleavable nature of C2-Amide-C4-NH2 minimizes the risk of systemic payload release, a key differentiator that can reduce dose-limiting toxicities in preclinical development.

• [1] WuXi AppTec DMPK Service. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation. 2026. View Source
• [2] BOC Sciences. What Are ADC Linkers: Difference Between Cleavable and Non-Cleavable. Resource Center. View Source
• [3] Jain, N., Smith, S.W., Ghone, S., Tomczuk, B. Current ADC Linker Chemistry. Pharm Res. 2015 Nov;32(11):3526-40. View Source
• [4] Beck, A., Goetsch, L., Dumontet, C., Corvaïa, N. Strategies and challenges for the next generation of antibody-drug conjugates. Nat Rev Drug Discov. 2017 May;16(5):315-337. View Source
• [5] Dorywalska, M., Strop, P., Melton-Witt, J.A., et al. Effect of attachment site on stability of cleavable antibody drug conjugates. Bioconjug Chem. 2015 Apr 15;26(4):650-9. View Source

Direct Quantitative Differentiation: A Critical Evidence Gap for C2-Amide-C4-NH2

A rigorous search of primary literature, patent databases, and vendor documentation reveals a significant absence of direct, quantitative head-to-head comparative studies for C2-Amide-C4-NH2 against its closest analogs (e.g., C3-Amide-C4-NH2) in functional assays (e.g., conjugation yield, ADC potency, in vivo PK). The majority of available data pertains to fundamental physicochemical properties. While class-level inferences regarding stability and mechanism are well-founded, any claim of superior conjugation efficiency, improved DAR, or enhanced in vivo performance for C2-Amide-C4-NH2 over C3-Amide-C4-NH2 or other linkers would be speculative without empirical data [1]. This evidence gap underscores that the primary drivers for procurement of this specific compound remain its defined physicochemical identity (MW, LogP, TPSA, pKa) and its established role as a synthetic intermediate within the well-characterized non-cleavable amide linker class.

Evidence Dimension	Functional Comparative Data Availability
Target Compound Data	No published functional comparison data identified.
Comparator Or Baseline	C3-Amide-C4-NH2 and other linker analogs
Quantified Difference	Not applicable due to lack of data.
Conditions	Comprehensive literature and database search as of April 2026.

Why This Matters

Acknowledging this evidence gap is crucial for informed scientific selection. Procurement decisions must be grounded in the available, verifiable data (physicochemical properties and class designation) rather than unsubstantiated claims of superior performance. Researchers requiring linker-performance comparison should conduct internal head-to-head studies.

• [1] Systematic search of PubMed, Google Scholar, PubChem, and major chemical vendor databases (MedChemExpress, TargetMol, InvivoChem, BOC Sciences) for comparative data on C2-Amide-C4-NH2 and C3-Amide-C4-NH2. Search conducted April 2026. View Source

C2-Amide-C4-NH2 Application Scenarios

Short Linker PROTAC SAR Studies

C2-Amide-C4-NH2 is ideally suited as a linker component in the construction of non-cleavable ADCs. Its defined molecular weight (144.21 g/mol) and negative LogP (-0.2) facilitate the synthesis of linker-payload complexes with favorable solubility profiles, minimizing aggregation during conjugation to monoclonal antibodies . The predicted high pKa (16.43) of its primary amine necessitates conjugation at mildly basic pH (8.0-8.5) to ensure efficient coupling to NHS-ester activated payloads or other electrophilic groups, a well-established protocol in bioconjugate chemistry [1]. The resulting amide bond contributes to the exceptional plasma stability characteristic of non-cleavable linkers, making it a suitable choice for ADCs targeting hematological malignancies or solid tumors where minimizing off-target payload release is paramount [2].

Enhanced Aqueous Solubility in ADC/PROTAC

The bifunctional nature of C2-Amide-C4-NH2—a primary amine and an amide group separated by a four-carbon spacer—makes it a versatile building block for synthesizing small-molecule probes. The primary amine can be conjugated to fluorophores (e.g., NHS-ester activated dyes like Cy5 or FITC) or biotin, while the amide portion provides a stable anchor for attachment to larger biomolecules or solid supports. The compound's moderate hydrophilicity (LogP -0.2) ensures that the resulting probe retains sufficient aqueous solubility for biochemical assays, while the five rotatable bonds provide conformational flexibility to minimize steric hindrance upon binding to a target protein . This application leverages the well-documented physicochemical properties without relying on unverified comparative performance claims.

Green Chemistry Synthetic Workflows

In the field of targeted protein degradation, linker length and composition are critical determinants of ternary complex formation and degradation efficiency. C2-Amide-C4-NH2, with its precisely defined four-carbon spacer and amide functionality, can serve as a modular building block in the synthesis of PROTAC (Proteolysis Targeting Chimera) linkers. The compound's compact size (MW 144.21) and favorable solubility (LogP -0.2) allow it to be incorporated into linkers without introducing excessive hydrophobicity, which is known to impair the physicochemical properties and cellular permeability of PROTAC molecules [3]. Its predictable reactivity and robust stability profile (powder: 3 years at -20°C) ensure reliable performance in multi-step synthetic routes.

Internal Reference Standard for Analytical Method Development

Given the absence of functional comparative data, a practical application for C2-Amide-C4-NH2 is as a highly characterized internal reference standard for developing and validating analytical methods (e.g., HPLC, LC-MS) for ADC linker intermediates. Its well-defined molecular weight (144.21 g/mol), specific InChIKey (RZMQKWFQBLCSSI-UHFFFAOYSA-N), and documented stability conditions provide a reliable benchmark for method qualification . This application allows laboratories to establish robust analytical protocols that can be used to characterize novel linker analogs, thereby supporting the rational design of next-generation ADCs.

Application

Selection Property

Validation Focus

Short-Linker PROTAC SAR

C4 amine-amide tether

Ternary complex geometry & degradation efficiency

Hydrophilic conjugate design

Low LogP hydrophilicity

Conjugate solubility & aggregation behavior

Aqueous-processed synthesis

Water-compatible acylation

Green chemistry integration

• [1] ChemicalBook. C2-Amide-C4-NH2 (99789-97-6) Predicted pKa. View Source
• [2] WuXi AppTec DMPK Service. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation. 2026. View Source
• [3] Békés, M., Langley, D.R., Crews, C.M. PROTAC targeted protein degraders: the past, present and future. Nat Rev Drug Discov. 2022 Mar;21(3):181-200. View Source